Cas no 117152-72-4 (1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane)

• Product Name: 1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
• CAS No: 117152-72-4
• MF: C₂₄H₃₆N₄O₄S₂
• MW: 508.697043418884
• CID: 2615165
• PubChem ID: 14203850
• Update Time: 2025-04-21

1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane Chemical and Physical Properties

Names and Identifiers

• 1,8-bis-(4-methylphenyl)sulfonyl-1,4,8,11-tetrazacyclotetradecane
• 1,8-Bis(4-methylbenzene-1-sulfonyl)-1,4,8,11-tetraazacyclotetradecane
• 117152-72-4
• DTXSID40557361

• Inchi： 1S/C24H36N4O4S2/c1-21-5-9-23(10-6-21)33(29,30)27-17-3-13-26-16-20-28(18-4-14-25-15-19-27)34(31,32)24-11-7-22(2)8-12-24/h5-12,25-26H,3-4,13-20H2,1-2H3
• InChI Key： CBORVMMMGJGEBU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCNCCCN(CCNCCC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 508.21779799Da
• Monoisotopic Mass: 508.21779799Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 116Ų